Protein hydrolyzates, silk
Overview
Description
Protein hydrolyzates, silk: are derived from the hydrolysis of silk proteins, primarily silk fibroin and sericin. These proteins are extracted from the cocoons of silkworms, specifically the Bombyx mori species. Silk protein hydrolyzates are known for their excellent biocompatibility, biodegradability, and unique mechanical properties, making them valuable in various applications, including cosmetics, biomedical materials, and textiles .
Mechanism of Action
Target of Action
Protein hydrolyzates, silk primarily targets the skin and hair . In the context of hair care, it provides the required amino acids to hair shafts, making them stronger and shinier . For skincare, it is known for its high moisture-binding capacities, providing a protective barrier .
Mode of Action
This compound interacts with its targets by forming a protective shield around your skin and hair . This shield aids in hydration retention and active substance stabilization, allowing them to work more effectively . It also replenishes any lost protein that causes dryness and damage .
Biochemical Pathways
The biochemical pathways affected by this compound primarily involve hydration and protection. The compound forms a protective colloid effect on the skin, which helps plump up the skin and increases its ability to retain moisture . This results in skin that looks smoother and less roughened and appears less wrinkled .
Pharmacokinetics
It is known that the compound is soluble in water , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties. The solubility of this compound in water suggests that it may be readily absorbed and distributed in the body, potentially enhancing its bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action are primarily seen as improvements in the health and appearance of skin and hair . In hair care, it aids in smoothness and silkiness, and due to its protein content, it can replenish any lost protein in hair shafts, making them stronger and shinier . In skincare, it acts as a humectant that pulls water to the outer layers of the skin and locks it, resulting in a soft, supple, and plump surface . It also forms a barrier on the skin to protect it against harmful environmental factors .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s hydrating effects may be more pronounced in dry environments, where skin and hair are more likely to lose moisture. Additionally, its protective effects may be particularly beneficial in environments with high levels of pollutants or other harmful substances . .
Preparation Methods
Synthetic Routes and Reaction Conditions: : The preparation of silk protein hydrolyzates involves the hydrolysis of silk fibroin and sericin. The process typically includes the following steps:
Degumming: Raw silk fibers are treated with an alkaline solution to remove sericin, leaving behind pure silk fibroin.
Hydrolysis: Silk fibroin is subjected to enzymatic or chemical hydrolysis to break down the protein into smaller peptides and amino acids. .
Industrial Production Methods: : In industrial settings, the production of silk protein hydrolyzates involves large-scale hydrolysis using controlled conditions to ensure consistency and quality. The hydrolyzed silk proteins are then purified, concentrated, and dried to obtain a powder or liquid form suitable for various applications .
Chemical Reactions Analysis
Types of Reactions: : Silk protein hydrolyzates can undergo various chemical reactions, including:
Oxidation: Exposure to oxidizing agents can modify the amino acid residues in silk proteins, affecting their properties.
Reduction: Reducing agents can break disulfide bonds in silk proteins, altering their structure.
Substitution: Functional groups in silk proteins can be substituted with other chemical groups to enhance their properties
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide, ozone.
Reducing Agents: Dithiothreitol, mercaptoethanol.
Substituting Agents: Various chemical reagents depending on the desired modification
Major Products Formed: : The major products formed from these reactions include modified silk peptides and amino acids with enhanced or altered properties, such as increased solubility, improved mechanical strength, or enhanced biocompatibility .
Scientific Research Applications
Chemistry: : Silk protein hydrolyzates are used as building blocks for the synthesis of advanced materials, including hydrogels, films, and nanoparticles. These materials are utilized in various chemical applications, such as catalysis and sensing .
Biology: : In biological research, silk protein hydrolyzates serve as scaffolds for tissue engineering and regenerative medicine. They provide a biocompatible matrix for cell growth and differentiation, making them ideal for developing artificial tissues and organs .
Medicine: : Silk protein hydrolyzates are employed in drug delivery systems due to their biocompatibility and ability to encapsulate and release therapeutic agents in a controlled manner. They are also used in wound healing products, where they promote cell adhesion and tissue regeneration .
Industry: : In the cosmetic industry, silk protein hydrolyzates are added to skincare and haircare products for their moisturizing and conditioning properties. They enhance the texture and appearance of skin and hair, making them popular ingredients in high-end cosmetic formulations .
Comparison with Similar Compounds
Similar Compounds
Collagen Hydrolyzates: Derived from animal collagen, these hydrolyzates are used in similar applications but differ in their amino acid composition and mechanical properties.
Keratin Hydrolyzates: Obtained from wool or feathers, keratin hydrolyzates are known for their strength and are used in hair and nail care products.
Elastin Hydrolyzates: Sourced from connective tissues, elastin hydrolyzates provide elasticity and are used in anti-aging skincare products .
Uniqueness of Silk Protein Hydrolyzates: : Silk protein hydrolyzates are unique due to their exceptional biocompatibility, biodegradability, and mechanical properties. Unlike other protein hydrolyzates, silk proteins can form stable films and hydrogels, making them highly versatile for various applications. Their ability to promote cell adhesion and proliferation further distinguishes them from other protein hydrolyzates .
Biological Activity
Silk protein hydrolyzates, primarily derived from the silk of the silkworm Bombyx mori, have garnered significant interest in biomedical and cosmetic applications due to their unique biological properties. This article explores the biological activity of silk protein hydrolyzates, emphasizing their biochemical characteristics, therapeutic potential, and practical applications.
Overview of Silk Protein Hydrolyzates
Silk proteins are primarily composed of two components: fibroin and sericin. Fibroin is the structural protein that forms the silk thread, while sericin acts as a glue that holds fibroin fibers together. Hydrolyzed silk proteins are produced through enzymatic or chemical hydrolysis, resulting in smaller peptides that exhibit enhanced solubility and biological activity. The average molecular weights of hydrolyzed silk proteins typically range from 300 Da to 650 Da, depending on the hydrolysis method used .
1. Biocompatibility and Safety
Silk protein hydrolyzates are known for their excellent biocompatibility. Studies have demonstrated their non-allergenic properties in various tests, including skin and ocular irritation assessments. For instance, silk fibroin has shown no adverse reactions in skin tests involving human subjects . This characteristic makes silk proteins suitable for applications in wound healing and tissue engineering.
2. Antioxidant Activity
Research indicates that silk protein hydrolyzates possess significant antioxidant properties. A study comparing different molecular weight fractions of sericin revealed that lower molecular weight sericin (EHS) exhibited enhanced antioxidant activity compared to its higher molecular weight counterpart (HS). This suggests that enzymatic degradation may increase the bioactivity of silk proteins by producing smaller peptides with higher functional efficacy .
3. Moisturizing Effects
Silk fibroin has been shown to enhance skin hydration effectively. In vitro studies indicate that silk protein hydrolyzates can significantly improve moisture retention in skin cells, making them valuable ingredients in cosmetic formulations aimed at moisturizing and protecting the skin . The moisturizing efficiency is concentration-dependent, indicating a potential for tailored formulations based on specific needs.
The biological activity of silk protein hydrolyzates can be attributed to several mechanisms:
- Cellular Interaction : Silk proteins facilitate cell adhesion and proliferation due to their structural compatibility with cellular matrices. The porous structure of silk hydrogels allows for nutrient exchange and supports tissue regeneration processes .
- Enzyme Interaction : Hydrolyzed silk proteins can interact with various enzymes in the body, influencing metabolic pathways that enhance tissue repair and regeneration .
- Peptide Bioactivity : Smaller peptides derived from hydrolysis exhibit bioactive properties such as growth factor-like activities, promoting cellular functions essential for healing and regeneration .
1. Wound Healing
Silk protein hydrogels are increasingly utilized in wound healing applications due to their biocompatibility and ability to promote cell migration and proliferation. Their three-dimensional structure supports the loading of therapeutic agents, enhancing drug delivery systems for localized treatment .
2. Cosmetic Formulations
In cosmetics, silk protein hydrolyzates are incorporated into moisturizers, serums, and anti-aging products due to their hydrating properties and ability to improve skin texture. Their non-allergenic nature further enhances their appeal as safe ingredients for sensitive skin formulations .
Case Studies
Properties
CAS No. |
96690-41-4 |
|---|---|
Molecular Formula |
C6H6O7S2 |
Synonyms |
Protein hydrolyzates, silk; Silkhydrolyzed; Proteinhydrolysate, Seide-; Silk, hydrolyzates; Silk,hydrolyzates; silk hydrolysates; cdFDGFR |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
